Cas no 141511-30-0 (Benzo[k]benz[a]anthracene,5,6,12,13-tetrahydro-3-nitro-)

• Product name: Benzo[k]benz[a]anthracene,5,6,12,13-tetrahydro-3-nitro-
• CAS No: 141511-30-0
• MF: C₂₂H₁₇NO₂
• MW: 327.37588
• CID: 169421
• PubChem ID: 154532

Benzo[k]benz[a]anthracene,5,6,12,13-tetrahydro-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzo[k]benz[a]anthracene,5,6,12,13-tetrahydro-3-nitro-
• 3-nitro-5,6,12,13-tetrahydronaphtho[1,2-b]phenanthrene
• 3-Nitro-5,6,12,13-tetrahydrobenzo[k]tetraphene
• dibenz[a,h]anthracene, 5,6,12,13-tetrahydro-3-nitro-
• BRN 5450624
• DTXSID90161750
• 141511-30-0
• 3-Nitro-5,6,12,13-tetrahydrodibenz(a,h)anthracene
• 3-Nitro-5,6,12,13-tetrahydrodibenz[a,h]anthracene
• CCRIS 4950
• Dibenz(a,h)anthracene, 5,6,12,13-tetrahydro-3-nitro-

• Inchi： InChI=1S/C22H17NO2/c24-23(25)18-9-10-20-15(11-18)7-8-17-12-21-16(13-22(17)20)6-5-14-3-1-2-4-19(14)21/h1-4,9-13H,5-8H2
• InChI Key： WZCVHTPFJLPWLU-UHFFFAOYSA-N
• SMILES： O=[N+](C1=CC=C2C3=CC4CCC5=CC=CC=C5C=4C=C3CCC2=C1)[O-]

Computed Properties

• Exact Mass: 327.12601
• Monoisotopic Mass: 327.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 0
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 1.286
• Boiling Point: 533.6°Cat760mmHg
• Flash Point: 253.3°C
• Refractive Index: 1.688
• PSA: 43.14